Cas no 2092119-95-2 (2-[2-(dimethylamino)ethyl]pyrrolo[2,1-f][1,2,4]triazin-4-amine)

• Product Name: 2-[2-(dimethylamino)ethyl]pyrrolo[2,1-f][1,2,4]triazin-4-amine
• CAS No: 2092119-95-2
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 5304871
• Update Time: 2026-03-10

2-[2-(dimethylamino)ethyl]pyrrolo[2,1-f][1,2,4]triazin-4-amine Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-2-ethanamine, 4-amino-N,N-dimethyl-
• 2-[2-(dimethylamino)ethyl]pyrrolo[2,1-f][1,2,4]triazin-4-amine

• Inchi： 1S/C10H15N5/c1-14(2)7-5-9-12-10(11)8-4-3-6-15(8)13-9/h3-4,6H,5,7H2,1-2H3,(H2,11,12,13)
• InChI Key： KQLLZFLWNMPDMI-UHFFFAOYSA-N
• SMILES： N12C=CC=C1C(N)=NC(CCN(C)C)=N2

Additional information on 2-[2-(dimethylamino)ethyl]pyrrolo[2,1-f][1,2,4]triazin-4-amine

Comprehensive Overview of 2-[2-(Dimethylamino)ethyl]pyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 2092119-95-2)

The compound 2-[2-(dimethylamino)ethyl]pyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 2092119-95-2) is a heterocyclic organic molecule with a unique structural framework. Its name reflects the presence of a pyrrolo[2,1-f][1,2,4]triazine core, which is a fused bicyclic system, and a dimethylaminoethyl side chain. This combination of functional groups makes it a subject of interest in medicinal chemistry and drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

Recent advancements in pharmaceutical research have highlighted the potential of 2-[2-(dimethylamino)ethyl]pyrrolo[2,1-f][1,2,4]triazin-4-amine as a scaffold for designing novel bioactive compounds. Its pyrrolotriazine moiety is known for its ability to interact with various biological targets, including enzymes and receptors, making it a versatile building block for drug candidates. Researchers are particularly intrigued by its potential applications in oncology, where kinase inhibitors are a major focus.

One of the key features of this compound is its dimethylaminoethyl side chain, which can enhance solubility and bioavailability. This attribute is critical in drug development, as it influences the pharmacokinetic properties of potential therapeutics. The side chain also provides a handle for further chemical modifications, allowing medicinal chemists to fine-tune the molecule's properties for specific applications.

In the context of current trends, the search for novel kinase inhibitors has gained significant traction, with many researchers exploring pyrrolo[2,1-f][1,2,4]triazine derivatives. This compound's structural uniqueness positions it as a promising candidate for addressing unmet medical needs, particularly in cancer treatment. Its mechanism of action, which may involve interference with signal transduction pathways, aligns with the growing demand for targeted therapies.

The synthesis of 2-[2-(dimethylamino)ethyl]pyrrolo[2,1-f][1,2,4]triazin-4-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers have optimized these processes to achieve high yields and purity, which are essential for preclinical and clinical studies. The compound's stability under various conditions further enhances its appeal as a drug development intermediate.

From a commercial perspective, the demand for 2-[2-(dimethylamino)ethyl]pyrrolo[2,1-f][1,2,4]triazin-4-amine is driven by its potential in both academic and industrial research. Pharmaceutical companies are actively investigating its derivatives for their therapeutic potential, while academic laboratories explore its fundamental chemical properties. This dual interest underscores the compound's significance in advancing both science and medicine.

Environmental and safety considerations are also paramount when working with this compound. While it is not classified as hazardous, proper handling and disposal protocols must be followed to ensure safe laboratory practices. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to institutional guidelines when using 2-[2-(dimethylamino)ethyl]pyrrolo[2,1-f][1,2,4]triazin-4-amine in experiments.

In summary, 2-[2-(dimethylamino)ethyl]pyrrolo[2,1-f][1,2,4]triazin-4-amine (CAS No. 2092119-95-2) represents a fascinating area of research with broad implications for drug discovery. Its unique structure, combined with its potential biological activity, makes it a valuable tool for scientists exploring new therapeutic avenues. As the field of medicinal chemistry continues to evolve, this compound is likely to remain a focal point for innovation and discovery.